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Compound of Interest

Compound Name: tert-Butyl 2-oxopentanoate

CAS No.: 88945-69-1

Cat. No.: B8707937

Get Quote

Executive Summary & Immediate Classification
Current Status:tert-Butyl 2-oxopentanoate (CAS: 88945-69-1) is a combustible organic ester.

Disposal Class:Non-Halogenated Organic Solvent Waste. Critical Directive: Under no

circumstances should this compound be discharged into municipal sewage systems or sinks.

Its lipophilic nature and stability prevent effective degradation in standard water treatment

facilities, posing a risk of environmental bioaccumulation.

Chemical Profile & Hazard Assessment
To ensure safe handling, the disposal officer must understand the physicochemical properties

that dictate waste stream compatibility.
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Property Specification Operational Implication

CAS Number 88945-69-1
Use for waste manifest

labeling.

Chemical Structure Alpha-keto ester

Prone to hydrolysis in strong

acid/base; segregate from

corrosives.

Flash Point ~80–90°C (Predicted)

Classified as Combustible

(Class IIIA). Keep away from

oxidizers.[1][2]

Solubility Low in water; High in organics

Must be dissolved in

compatible solvents (e.g.,

Acetone, EtOH) for rinsing.

Stability Acid-labile (tert-butyl group)

Avoid mixing with strong

mineral acids in waste

containers to prevent

isobutylene gas evolution.

Senior Scientist Insight: Do not confuse this compound with organic peroxides often containing

"tert-butyl" in the name (e.g., tert-butyl hydroperoxide). tert-Butyl 2-oxopentanoate is an ester

and does not possess the shock-sensitivity of peroxides, but it remains a flammability hazard.

Waste Segregation Protocol
Proper segregation is the primary defense against laboratory accidents. Use the following logic

to determine the correct waste stream.
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Start: tert-Butyl 2-oxopentanoate Waste

Is the waste solid?
(Absorbed spill or contaminated PPE)

Is the waste liquid?

No

Solid Hazardous Waste Bin
(Incineration)

Yes

Mixed with Halogenated Solvents?
(DCM, Chloroform)

Halogenated Organic Waste
(Red Can)

Yes

Non-Halogenated Organic Waste
(Clear/White Can)

No (Pure or mixed with Acetone/EtOH)

Click to download full resolution via product page

Figure 1: Decision logic for segregating tert-butyl 2-oxopentanoate waste streams.

Disposal Workflows
Scenario A: Bulk Liquid Disposal (Expired or Unused
Stock)
Objective: Transfer pure chemical to waste stream without generating secondary hazards.

PPE Verification: Don nitrile gloves, safety glasses, and a flame-resistant lab coat.

Container Selection: Select a High-Density Polyethylene (HDPE) or glass waste container

labeled "Non-Halogenated Organic Waste."

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8707937/docs?utm_src=pdf-body-img#proper-disposal-procedures-tert-butyl-2-oxopentanoate-1-2
https://www.benchchem.com/product/b8707937/docs?utm_src=pdf-body#proper-disposal-procedures-tert-butyl-2-oxopentanoate-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8707937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compatibility Check: Ensure the waste container does not contain concentrated nitric acid or

strong oxidizers.

Transfer: Pour the liquid slowly into the waste container using a funnel to prevent splashing.

Rinsing: Rinse the original bottle twice with a minimal volume of acetone or ethanol. Add

these rinses to the same waste container.

Labeling: Deface the original bottle label. Mark the waste tag with "tert-Butyl 2-
oxopentanoate" and "Esters."

Scenario B: Trace Residue & Vial Cleanup
Objective: Clean glassware/vials for reuse or glass disposal.

Solvent Wash: Dissolve residual oil in the vial with 1–2 mL of acetone.

Transfer: Decant the acetone wash into the "Non-Halogenated Organic Waste" container.

Evaporation (Optional for <0.1 mL): If the residue is microscopic, the open vial may be

placed in the back of a fume hood to allow trace solvent to evaporate before placing the

glass in the broken glass bin. Note: This is only for trace residues, not bulk liquid.

Scenario C: Spill Response (Emergency Procedure)
Objective: Contain and neutralize a benchtop spill (>5 mL).

Secure Area: Extinguish all nearby ignition sources (Bunsen burners, hot plates).

Containment: Encircle the spill with an inert absorbent material (vermiculite, dry sand, or

commercial spill pads).[3] Do not use paper towels alone for large spills, as this increases

surface area for flammability.

Absorption: Allow the material to absorb the liquid completely.

Collection: Scoop the contaminated absorbent into a wide-mouth jar or heavy-duty

hazardous waste bag.
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Disposal: Label as "Solid Debris Contaminated with Flammable Ester" and dispose of via the

solid hazardous waste stream.

Scientific Rationale & Mechanism
The disposal protocols above are grounded in the chemical stability of the tert-butyl ester

moiety.

Hydrolysis Risk: Under acidic conditions (pH < 3), the tert-butyl group cleaves to form

isobutylene (gas) and 2-oxopentanoic acid. If this occurs inside a sealed waste bottle,

pressure can build up, leading to a rupture.[4]

Self-Validating Step: Always leave 10% headspace in waste containers to accommodate

potential off-gassing.

Incineration: The ultimate fate of this waste stream is high-temperature incineration. The

compound consists solely of Carbon, Hydrogen, and Oxygen, allowing it to burn cleanly to

CO₂ and H₂O without generating toxic ash or heavy metals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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